Cas no 1058413-47-0 (2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide)

• Product Name: 2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide
• CAS No: 1058413-47-0
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 6569738
• PubChem ID: 25850896
• Update Time: 2025-07-09

2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide
• 2-(3-methylphenoxy)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• 1058413-47-0
• 2-(3-methylphenoxy)-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide
• VU0635525-1
• N-(1-(thiophene-2-carbonyl)indolin-6-yl)-2-(m-tolyloxy)acetamide
• F5098-0110
• AKOS024498008

• Inchi： 1S/C22H20N2O3S/c1-15-4-2-5-18(12-15)27-14-21(25)23-17-8-7-16-9-10-24(19(16)13-17)22(26)20-6-3-11-28-20/h2-8,11-13H,9-10,14H2,1H3,(H,23,25)
• InChI Key： NPHCTUVMAPUQBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=C(C=CC=2CC1)NC(COC1=CC=CC(C)=C1)=O)=O

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide

2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1058413-47-0, known as 2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The chemical structure of this compound is characterized by a fused indole ring system, which is a common feature in many bioactive molecules. The indole moiety is further substituted with a thiophene group at the 2-carbonyl position, introducing additional electronic and steric effects that enhance its interaction with biological targets. The presence of a 3-methylphenoxy group at the 6-position of the indole ring adds to its complexity and potential for modulating pharmacokinetic properties such as solubility and permeability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for biological testing. The synthesis process involves the strategic introduction of functional groups to facilitate subsequent reactions, such as the formation of the acetamide linkage between the indole and thiophene moieties.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of key enzymes and receptors involved in disease pathways. For instance, it has demonstrated inhibitory effects on certain kinases and proteases, making it a candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

The therapeutic potential of this compound is further supported by its ability to modulate inflammatory responses. Recent studies have indicated that it exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and reducing oxidative stress. These findings underscore its potential as a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

From a structural perspective, the indole ring serves as a versatile scaffold for attaching various functional groups, enabling fine-tuning of pharmacodynamic properties. The thiophene group, being an electron-deficient aromatic heterocycle, contributes to the molecule's ability to engage in π–π interactions with biological targets. This feature is particularly advantageous in designing molecules with high binding affinity for protein pockets.

Moreover, the 3-methylphenoxy group introduces steric hindrance and hydrophobicity, which can influence the molecule's bioavailability and stability in physiological environments. These properties are critical for ensuring that the compound can be effectively administered and retained within the body long enough to exert its therapeutic effects.

Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks. By leveraging its modular structure, chemists can create libraries of related compounds for high-throughput screening purposes. This approach has proven invaluable in identifying lead compounds with enhanced potency and selectivity.

In conclusion, 2-(3-methylphenoxy)-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylacetamide represents a cutting-edge molecule with diverse applications in drug discovery and materials science. Its unique combination of structural features and biological activities positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic solutions.